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Compound of Interest

Compound Name: FFN511

cat. No.: B15570744

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive, step-by-step guide for the
proper disposal of FFN511, a fluorescent false neurotransmitter. Adherence to these
procedures is critical due to the compound's hazardous properties.

FFN511 is classified as a combustible solid and is highly hazardous to water (Water Hazard
Class 3 - WGK 3)[1][2][3]. These classifications necessitate specific disposal protocols to
prevent combustion and environmental contamination.

FFN511 Hazard and Safety Data

A clear understanding of the hazards associated with FFN511 is the first step toward safe
handling and disposal. The following table summarizes the key safety data for FFN511.
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Parameter Value Source

9-(2-Aminoethyl)-2,3,6,7-
tetrahydro-1H,5H,11H-[1]-
benzopyrano[6,7,8-

Chemical Name

ijjquinolizin-11-one

CAS Number 1004548-96-2

Physical Form Solid

Solubility Soluble in DMSO

Storage Class 11 - Combustible Solids

Water Hazard Class (WGK) 3 (Highly hazardous to water) [1112][3]

Experimental Protocol: Waste Segregation and
Collection

The following protocol outlines the mandatory steps for the segregation and collection of
FFN511 waste. This procedure is designed to be conducted within a certified laboratory
chemical fume hood.

Materials Required:

o Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-
resistant gloves.

» Designated hazardous waste container, clearly labeled for "Combustible Solids" and
"FFN511 Waste". The container must be compatible with FFN511 and any solvents used
(e.g., polyethylene)[4].

e Chemical waste pickup request form from your institution's Environmental Health & Safety
(EHS) department[5].

Procedure:
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o Work Area Preparation: All handling of FFN511, including the preparation of waste, must be
conducted within a properly functioning and certified laboratory chemical fume hood to
minimize inhalation exposure[4].

o Waste Collection:

o Solid Waste: Collect all solid FFN511 waste, including contaminated personal protective
equipment (e.g., gloves, weighing paper), in the designated hazardous waste container.

o Solutions: Solutions containing FFN511 (e.g., dissolved in DMSO) should not be disposed
of down the drain[4][6]. They must be collected in a separate, compatible, and clearly
labeled hazardous waste container for liquid chemical waste.

o Container Labeling: Ensure the hazardous waste container is accurately labeled with the full
chemical name, "FFN511," and prominently displays the "Combustible Solid" and "Marine
Pollutant” (or equivalent) hazard symbols.

o Waste Storage: Store the sealed hazardous waste container in a designated, cool, dry, and
well-ventilated area away from incompatible materials, particularly oxidizing agents, acids,
and bases[4][5].

o Disposal Request: Once the waste container is full or ready for disposal, complete and
submit a chemical waste pickup request form to your institution's EHS department for proper
disposal[5].

Logical Workflow for FFN511 Disposal

The following diagram illustrates the decision-making and procedural flow for the safe disposal
of FFN511 waste.
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Caption: Workflow for the safe segregation and disposal of FFN511 waste.

By adhering to these procedures, laboratories can ensure the safe and environmentally
responsible disposal of FFN511, fostering a culture of safety and building trust in their
operational practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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